3-Methyl-1-(piperidin-4-yl)butan-1-ol

• IUPAC Name: 3-methyl-1-piperidin-4-ylbutan-1-ol
• InChI: InChI=1S/C10H21NO/c1-8(2)7-10(12)9-3-5-11-6-4-9/h8-12H,3-7H2,1-2H3
• InChI Key: HGFKBMNAAHURFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1CCNCC1)O
• Molecular Formula: C10H21NO
• DSSTOX Substance ID: DTXSID30660737
• Molecular Weight: 171.28 g/mol
• CAS RN: 915921-27-6

Description

“3-Methyl-1-(piperidin-4-yl)butan-1-ol” is a chemical compound with the empirical formula C10H21NO. It is a solid substance and is part of the heterocyclic building blocks.

Synthesis Analysis

While specific synthesis methods for “3-Methyl-1-(piperidin-4-yl)butan-1-ol” were not found, piperidine derivatives in general have been synthesized through various intra- and intermolecular reactions. These include the modulation of the aliphatic chain linking the moiety to the piperidine ring, modulation of the amide substituent and linker, replacement of the moiety with urea-like substructures, and elimination of the piperidine ring and moiety functionalization.

Molecular Structure Analysis

The molecular weight of “3-Methyl-1-(piperidin-4-yl)butan-1-ol” is 171.28. The SMILES string representation of the molecule is OC(CC©C)C1CCNCC1.

Chemical Reactions Analysis

While specific chemical reactions involving “3-Methyl-1-(piperidin-4-yl)butan-1-ol” were not found, piperidine derivatives have been used in various ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Physical And Chemical Properties Analysis

“3-Methyl-1-(piperidin-4-yl)butan-1-ol” is a solid substance. Its empirical formula is C10H21NO, and its molecular weight is 171.28.

Scientific Research Applications

Drug Designing

• Field : Pharmaceutical Industry
• Application : Piperidines are among the most important synthetic fragments for designing drugs. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
• Methods : The scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.
• Results : The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.

Antimicrobial Activity

• Field : Pharmacology
• Application : Piperazine chrome-2-one derivatives, which are related to piperidine derivatives, have shown antimicrobial activity.
• Methods : The docking simulation of the most active eight piperazine chrome-2-one derivatives towards oxidoreductase enzyme (PDB ID 1XDQ) showed that the most enzyme–inhibitor complex was stabilized by hydrophobic interactions occurring between the aromatic moieties of the ligand and lipophilic residues of the binding site.
• Results : The study suggested that these derivatives could potentially be used as antimicrobial agents.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.